Cas no 1827960-20-2 (1-[(4-chlorophenyl)methyl]pyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: 1-[(4-chlorophenyl)methyl]pyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 1827960-20-2
• MDL: MFCD29991602
• CID: 4622613
• PubChem ID: 119904014
• Update Time: 2025-05-21

1-[(4-chlorophenyl)methyl]pyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)methyl]pyrrolidine-3-carboxylic acid hydrochloride

• MDL： MFCD29991602

Additional information on 1-[(4-chlorophenyl)methyl]pyrrolidine-3-carboxylic acid hydrochloride

1-[(4-chlorophenyl)methyl]pyrrolidine-3-carboxylic acid hydrochloride: A Comprehensive Overview

The compound 1-[(4-chlorophenyl)methyl]pyrrolidine-3-carboxylic acid hydrochloride, identified by the CAS number 1827960-20-2, is a notable chemical entity with significant applications in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a chlorophenyl group and a carboxylic acid moiety. The presence of these functional groups contributes to its versatile chemical properties and potential biological activities.

Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of agents targeting central nervous system disorders. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is known for its ability to modulate receptor activity, making it a valuable scaffold in medicinal chemistry. The substitution pattern of this compound, with the chlorophenyl group attached to the nitrogen atom and the carboxylic acid group at the third position of the pyrrolidine ring, further enhances its pharmacokinetic properties.

The synthesis of 1-[(4-chlorophenyl)methyl]pyrrolidine-3-carboxylic acid hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding pyrrolidine intermediate. This is followed by alkylation to introduce the chlorophenyl group and subsequent carboxylation to form the carboxylic acid moiety. The hydrochloride salt is then obtained by protonation of the nitrogen atom in acidic conditions. This compound has been extensively studied for its ability to act as a precursor in the synthesis of more complex molecules, including peptide analogs and bioactive agents.

In terms of biological activity, this compound exhibits interesting properties that make it a promising candidate for therapeutic applications. For instance, it has been shown to possess moderate inhibitory effects on certain enzymes involved in neurological pathways. Additionally, its ability to cross the blood-brain barrier suggests potential utility in treating conditions such as anxiety, depression, and neurodegenerative diseases. Recent research has also explored its role as a modulator of neurotransmitter systems, further underscoring its significance in pharmacological studies.

The structural versatility of 1-[(4-chlorophenyl)methyl]pyrrolidine-3-carboxylic acid hydrochloride allows for extensive modification to optimize its pharmacokinetic and pharmacodynamic profiles. For example, variations in the substituents on the phenyl ring or modifications to the pyrrolidine ring can significantly alter its solubility, bioavailability, and receptor binding affinity. These modifications are currently being explored in academic and industrial settings to develop more effective drug candidates.

In conclusion, 1-[(4-chlorophenyl)methyl]pyrrolidine-3-carboxylic acid hydrochloride stands as an important molecule in contemporary chemical research. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover new insights into its properties and applications, this compound is expected to play an increasingly significant role in advancing therapeutic interventions across various disease areas.